Cas no 1807294-93-4 (3-Fluoro-6-mercaptopicolinonitrile)

• Product Name: 3-Fluoro-6-mercaptopicolinonitrile
• CAS No: 1807294-93-4
• MF: C₆H₃FN₂S
• MW: 154.164822816849
• CID: 4903869
• Update Time: 2025-07-01

3-Fluoro-6-mercaptopicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-mercaptopicolinonitrile

• Inchi： 1S/C6H3FN2S/c7-4-1-2-6(10)9-5(4)3-8/h1-2H,(H,9,10)
• InChI Key： BTMRXEARMXUZIS-UHFFFAOYSA-N
• SMILES： S=C1C=CC(=C(C#N)N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• XLogP3: 0.6
• Topological Polar Surface Area: 67.9

Additional information on 3-Fluoro-6-mercaptopicolinonitrile

3-Fluoro-6-Mercaptopicolinonitrile: A Comprehensive Overview

The compound 3-Fluoro-6-Mercaptopicolinonitrile (CAS No. 1807294-93-4) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically a picolinonitrile derivative, which has garnered attention due to its unique chemical properties and structural features.

Picolinonitriles are known for their versatility in organic synthesis, and the introduction of a fluorine atom at the 3-position and a mercapto group at the 6-position in this compound introduces intriguing electronic and steric effects. These modifications can significantly influence the compound's reactivity, stability, and potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of heterocyclic compounds like 3-Fluoro-6-Mercaptopicolinonitrile in drug discovery. The presence of the mercapto group (-SH) imparts nucleophilic character, making it a potential candidate for forming covalent bonds with electrophilic centers in biological systems. This property is particularly valuable in designing drugs targeting specific enzymes or receptors.

In terms of synthesis, 3-Fluoro-6-Mercaptopicolinonitrile can be prepared through various routes, including substitution reactions involving appropriate picolinonitrile precursors. The introduction of the fluorine atom can be achieved via electrophilic fluorination methods, while the mercapto group can be introduced using thiolation reactions. These methods are well-documented in organic chemistry literature and provide a foundation for further exploration of this compound's synthesis.

The structural uniqueness of 3-Fluoro-6-Mercaptopicolinonitrile also makes it an interesting candidate for studying metal coordination chemistry. The nitrogen atoms in the picolinonitrile ring can act as ligands, forming complexes with transition metals. Such metal complexes have been explored for their catalytic properties in organic transformations, offering potential applications in industrial catalysis.

From an environmental perspective, understanding the degradation pathways of 3-Fluoro-6-Mercaptopicolinonitrile is crucial for assessing its ecological impact. Recent research has focused on photodegradation and biodegradation mechanisms, which are essential for ensuring sustainable use of this compound in various applications.

In conclusion, 3-Fluoro-6-Mercaptopicolinonitrile (CAS No. 1807294-93-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis, drug discovery, and materials science. Continued research into its properties and applications will undoubtedly unlock new potentials for this intriguing molecule.